Cas no 1993809-52-1 (1-(2,3-dihydro-1H-inden-1-yl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide)

• Product Name: 1-(2,3-dihydro-1H-inden-1-yl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide
• CAS No: 1993809-52-1
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• CID: 5266922
• Update Time: 2025-10-29

1-(2,3-dihydro-1H-inden-1-yl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-inden-1-yl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide
• (Z)-1-(2,3-dihydro-1H-inden-1-yl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide
• 3-Pyrrolidinecarboximidamide, 1-(2,3-dihydro-1H-inden-1-yl)-N-hydroxy-5-oxo-

• Inchi： 1S/C14H17N3O2/c15-14(16-19)10-7-13(18)17(8-10)12-6-5-9-3-1-2-4-11(9)12/h1-4,10,12,19H,5-8H2,(H2,15,16)
• InChI Key： WFVCISGTIXYVMG-UHFFFAOYSA-N
• SMILES： O=C1CC(/C(=N/O)/N)CN1C1C2C=CC=CC=2CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 396
• XLogP3: 0.5
• Topological Polar Surface Area: 78.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 1-(2,3-dihydro-1H-inden-1-yl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide

Comprehensive Overview of 1-(2,3-dihydro-1H-inden-1-yl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide (CAS No. 1993809-52-1)

1-(2,3-dihydro-1H-inden-1-yl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide (CAS No. 1993809-52-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique structural features, is being explored for its potential applications in drug discovery and development. The presence of the N'-hydroxy and 5-oxopyrrolidine moieties makes it a promising candidate for modulating biological pathways, particularly those involving enzyme inhibition and receptor binding.

The molecular structure of 1-(2,3-dihydro-1H-inden-1-yl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide includes a 2,3-dihydro-1H-indene core, which is known for its stability and versatility in medicinal chemistry. Researchers are particularly interested in its potential as a hydroxamic acid derivative, a class of compounds widely studied for their role in inhibiting metalloenzymes such as histone deacetylases (HDACs). This property aligns with current trends in oncology research, where HDAC inhibitors are being investigated for their anti-cancer effects.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery systems. 1-(2,3-dihydro-1H-inden-1-yl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide fits into this paradigm due to its potential to interact with specific biological targets. Its carboximidamide group, for instance, could facilitate hydrogen bonding with amino acid residues in enzyme active sites, making it a valuable scaffold for drug design.

From a synthetic chemistry perspective, the compound's CAS No. 1993809-52-1 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories focusing on high-throughput screening or fragment-based drug discovery often seek such compounds to expand their libraries. The growing interest in AI-driven drug discovery has further amplified the need for well-characterized molecules like this, as machine learning models rely on accurate chemical data for predictive analyses.

The compound's potential extends beyond oncology. Its structural motifs suggest applicability in neurodegenerative disease research, where modulating protein-protein interactions is a key therapeutic strategy. Additionally, the N'-hydroxy functionality could play a role in chelating metal ions, relevant to conditions involving metal dysregulation. These diverse applications make 1-(2,3-dihydro-1H-inden-1-yl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide a compound of broad interdisciplinary interest.

Quality control and characterization of CAS No. 1993809-52-1 are paramount for research reproducibility. Advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry, and HPLC purity analysis are typically employed to verify the compound's identity and purity. These measures ensure that experimental results are reliable, a concern frequently raised in academic publications and patent applications.

As the pharmaceutical industry shifts toward personalized medicine, compounds with well-defined mechanisms like 1-(2,3-dihydro-1H-inden-1-yl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide are increasingly valuable. Its potential to serve as a lead compound or chemical probe makes it relevant to both academic and industrial research settings. Future studies may explore its pharmacokinetic properties and toxicity profiles, essential steps in the drug development pipeline.

Environmental and regulatory considerations also play a role in the compound's research trajectory. While not classified as hazardous, proper handling protocols are recommended, consistent with Good Laboratory Practice (GLP) standards. Researchers often inquire about storage conditions and solubility data, practical aspects that influence experimental design and compound utility.

The scientific community's interest in 1-(2,3-dihydro-1H-inden-1-yl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide reflects broader trends in medicinal chemistry and drug discovery. Its structural complexity and functional group diversity position it as a versatile tool for investigating biological systems. As research progresses, this compound may contribute to breakthroughs in understanding disease mechanisms and developing novel therapeutics.